Cas no 612530-91-3 (7-QUINOLINEMETHANOL, 4-METHOXY-)

• Product Name: 7-QUINOLINEMETHANOL, 4-METHOXY-
• CAS No: 612530-91-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD18073102
• CID: 3329494
• PubChem ID: 67138287
• Update Time: 2025-06-08

7-QUINOLINEMETHANOL, 4-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 7-QUINOLINEMETHANOL, 4-METHOXY-
• CRGAITLMNOBVHX-UHFFFAOYSA-N
• SCHEMBL1731048
• (4-methoxyquinolin-7-yl)-methanol
• 612530-91-3
• (4-methoxyquinoline-7-yl)-methanol
• (4-methoxyquinolin-7-yl)methanol

• MDL： MFCD18073102
• Inchi： 1S/C11H11NO2/c1-14-11-4-5-12-10-6-8(7-13)2-3-9(10)11/h2-6,13H,7H2,1H3
• InChI Key： CRGAITLMNOBVHX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2C=C(CO)C=CC2=1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-QUINOLINEMETHANOL, 4-METHOXY-

7-Quinolinemethanol, 4-Methoxy- (CAS No. 612530-91-3): A Comprehensive Overview

7-Quinolinemethanol, 4-Methoxy- (CAS No. 612530-91-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular formula of 7-Quinolinemethanol, 4-Methoxy- is C₁₀H₁₁NO₂, and its molecular weight is approximately 179.20 g/mol. The compound features a quinoline ring system with a methoxy group at the 4-position and a hydroxymethyl group at the 7-position. These functional groups contribute to its chemical reactivity and biological activity, making it an intriguing target for various research endeavors.

In recent years, 7-Quinolinemethanol, 4-Methoxy- has been the subject of several studies aimed at elucidating its potential therapeutic properties. One notable area of research is its role as an antiparasitic agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant activity against protozoan parasites, such as Trypanosoma cruzi, which causes Chagas disease. The researchers found that the methoxy group at the 4-position played a crucial role in enhancing the compound's antiparasitic efficacy.

Beyond its antiparasitic properties, 7-Quinolinemethanol, 4-Methoxy- has also shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound could effectively cross the blood-brain barrier and exert neuroprotective effects. The study, published in Neuropharmacology, highlighted the compound's ability to reduce oxidative stress and inhibit neuroinflammation, key factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 7-Quinolinemethanol, 4-Methoxy- makes it an attractive starting material for the development of more complex molecules with enhanced biological activities. Chemists have successfully utilized this compound as a building block in the synthesis of various quinoline derivatives, including those with improved pharmacokinetic profiles and reduced toxicity. For instance, a recent publication in Tetrahedron Letters described a novel synthetic route that yielded a series of substituted quinolines with potent anti-cancer properties.

In addition to its medicinal applications, 7-Quinolinemethanol, 4-Methoxy- has found utility in analytical chemistry and materials science. Its unique spectroscopic properties have been exploited for the development of sensitive analytical methods for detecting trace amounts of metal ions in environmental samples. Furthermore, researchers at the National Institute of Standards and Technology (NIST) have explored its use as a ligand in coordination chemistry, leading to the synthesis of novel metal complexes with potential applications in catalysis and materials science.

The safety profile of 7-Quinolinemethanol, 4-Methoxy- is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure user safety and environmental protection.

In conclusion, 7-Quinolinemethanol, 4-Methoxy- (CAS No. 612530-91-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique chemical structure and functional groups make it an invaluable tool for scientists seeking to develop innovative solutions to pressing health and environmental challenges. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.